Cas no 2229048-96-6 (2-(azidomethyl)-1-fluoro-4-nitrobenzene)

• Product Name: 2-(azidomethyl)-1-fluoro-4-nitrobenzene
• CAS No: 2229048-96-6
• MF: C₇H₅FN₄O₂
• MW: 196.138603925705
• CID: 6283837
• PubChem ID: 151643770
• Update Time: 2025-05-23

2-(azidomethyl)-1-fluoro-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(azidomethyl)-1-fluoro-4-nitrobenzene
• EN300-1802300
• 2229048-96-6

• Inchi： 1S/C7H5FN4O2/c8-7-2-1-6(12(13)14)3-5(7)4-10-11-9/h1-3H,4H2
• InChI Key： QTBRRPPKXCTBOW-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1CN=[N+]=[N-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.03965358g/mol
• Monoisotopic Mass: 196.03965358g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 60.2Ų

Additional information on 2-(azidomethyl)-1-fluoro-4-nitrobenzene

Compound 2-(azidomethyl)-1-fluoro-4-nitrobenzene (CAS No. 2229048-96-6)

Compound 2-(azidomethyl)-1-fluoro-4-nitrobenzene is a highly specialized aromatic compound with a unique combination of functional groups, making it a subject of interest in various fields of chemistry and materials science. This compound, identified by the CAS registry number 2229048-96-6, has been the focus of recent studies due to its potential applications in drug design, sensor technology, and advanced materials. The molecule consists of a benzene ring substituted with three distinct groups: a nitro group at the para position, a fluorine atom at the ortho position, and an azidomethyl group at the meta position. This arrangement imparts distinctive electronic and steric properties to the molecule, which are crucial for its functional versatility.

The synthesis of 2-(azidomethyl)-1-fluoro-4-nitrobenzene has been optimized in recent years through innovative methodologies that enhance yield and purity. Researchers have explored various substitution reactions, including nucleophilic aromatic substitution and electrophilic substitution, to achieve the desired regioselectivity. The introduction of the azidomethyl group via diazo coupling reactions has been particularly noteworthy, as it allows for precise control over the substitution pattern on the benzene ring. These advancements have not only improved the synthesis process but also opened new avenues for exploring the compound's reactivity under different conditions.

One of the most promising applications of 2-(azidomethyl)-1-fluoro-4-nitrobenzene lies in its use as a precursor for advanced materials. The azide group is known for its ability to undergo click chemistry reactions, such as the Huisgen cycloaddition, which enables the formation of robust covalent bonds. This property makes the compound an ideal candidate for constructing cross-linked polymers and self-healing materials. Recent studies have demonstrated that incorporating this compound into polymer networks can significantly enhance their mechanical properties and thermal stability, making them suitable for high-performance applications in aerospace and electronics.

In addition to its role in materials science, 2-(azidomethyl)-1-fluoro-4-nitrobenzene has shown potential in medicinal chemistry. The nitro group and fluorine atom contribute to the molecule's bioactivity by modulating its electronic properties and hydrophobicity. Researchers have investigated its ability to inhibit key enzymes involved in disease pathways, such as kinases and proteases. Preliminary results indicate that this compound exhibits selective inhibitory activity against certain targets, suggesting its potential as a lead compound for drug development.

The fluorescence properties of 2-(azidomethyl)-1-fluoro-4-nitrobenzene have also garnered attention in analytical chemistry. The presence of electron-withdrawing groups like nitro and fluorine enhances the molecule's fluorescence quantum yield, making it a viable candidate for fluorescent sensors. Recent studies have explored its use as a probe for detecting metal ions and anions in aqueous solutions. By leveraging its high sensitivity and selectivity, researchers have developed novel sensing platforms that offer improved detection limits compared to conventional methods.

Despite its numerous advantages, 2-(azidomethyl)-1-fluoro-4-nitrobenzene presents certain challenges in terms of handling and storage due to its sensitivity to light and moisture. Proper precautions must be taken during synthesis and application to ensure optimal performance and safety. Ongoing research is focused on developing stabilization strategies to address these limitations while maintaining the compound's desirable properties.

In conclusion, compound 2-(azidomethyl)-1-fluoro-4-nitrobenzene (CAS No. 2229048-96-6) stands out as a versatile building block with diverse applications across multiple disciplines. Its unique combination of functional groups provides a foundation for innovative solutions in materials science, medicinal chemistry, and analytical sensing. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing modern technologies.